2-Amino-4-methoxy-6-pyrrolidin-1-ylpyrimidine-5-carbaldehyde
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Overview
Description
2-Amino-4-methoxy-6-pyrrolidin-1-ylpyrimidine-5-carbaldehyde is a chemical compound with the molecular formula C10H14N4O2 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCOc1nc(N)nc(N2CCCC2)c1C=O
. The InChI key for this compound is FRIOHBNVLBRJOL-UHFFFAOYSA-N
.
Scientific Research Applications
Structural Analysis and Framework Formation
- 2-Amino-4-methoxy-6-pyrrolidin-1-ylpyrimidine-5-carbaldehyde exhibits polarized electronic structures and forms a three-dimensional framework through a combination of hydrogen bonds. This structural analysis could be valuable for material science and crystallography (Low et al., 2007).
Chemical Synthesis and Reactivity
- This compound is used as a precursor in the synthesis of various pyrido[2,3-d]pyrimidines, indicating its role in chemical synthesis and potential pharmaceutical applications (Perandones & Soto, 1998).
- It also plays a role in the synthesis of pyrrolo[2,3-d]pyrimidine and pyrido[2,3-d]pyrimidine derivatives, further underscoring its importance in synthetic chemistry and potential biomedical research (Zinchenko et al., 2018).
Formation of Schiff-base and Cyclized Ligand Complexes
- The compound can form Schiff-base and cyclized ligand complexes, indicating its potential in the synthesis of complex molecular structures for chemical and pharmacological studies (Purkait et al., 2016).
Molecular Synthesis and Biological Evaluation
- This compound is utilized in the synthesis of biologically active compounds, showcasing its relevance in medicinal chemistry and drug discovery (Farouk et al., 2021).
Application in Heterocyclic Chemistry
- The compound's derivatives have been synthesized and evaluated for their antimicrobial activities, highlighting its potential use in developing new antimicrobial agents (Abu-Melha, 2014).
Mechanism of Action
While the specific mechanism of action for this compound is not available, it’s worth noting that pyrrolidine derivatives can have diverse biological activities . For instance, docking analyses suggest that some pyrrolidine-2-one derivatives may bind to the podophyllotoxin pocket of the protein gamma tubulin .
Properties
IUPAC Name |
2-amino-4-methoxy-6-pyrrolidin-1-ylpyrimidine-5-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N4O2/c1-16-9-7(6-15)8(12-10(11)13-9)14-4-2-3-5-14/h6H,2-5H2,1H3,(H2,11,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRIOHBNVLBRJOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC(=C1C=O)N2CCCC2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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